Cas no 2092461-37-3 (4-ethyl-7-nitro-1,2,3,4-tetrahydroquinoline)

• Product Name: 4-ethyl-7-nitro-1,2,3,4-tetrahydroquinoline
• CAS No: 2092461-37-3
• CID: 4637086
• PubChem ID: 131550314
• Update Time: 2025-10-24

4-ethyl-7-nitro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-7-nitro-1,2,3,4-tetrahydroquinoline

Additional information on 4-ethyl-7-nitro-1,2,3,4-tetrahydroquinoline

4-Ethyl-7-Nitro-1,2,3,4-Tetrahydroquinoline (CAS No. 2092461-37-3): A Comprehensive Overview

The compound 4-Ethyl-7-Nitro-1,2,3,4-Tetrahydroquinoline (CAS No. 2092461-37-3) is a structurally complex organic molecule belonging to the quinoline derivative family. Quinolines are aromatic heterocycles with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The presence of the ethyl and nitro groups in this compound introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-Ethyl-7-Nitro-1,2,3,4-Tetrahydroquinoline through various routes. One notable approach involves the use of palladium-catalyzed coupling reactions to construct the quinoline skeleton with high precision. The introduction of the nitro group at the 7-position and the ethyl group at the 4-position is achieved through carefully optimized reaction conditions to ensure high yield and purity.

The pharmacological properties of 4-Ethyl-7-Nitro-1,2,3,4-Tetrahydroquinoline have been extensively studied in recent years. Research indicates that this compound exhibits potential anti-inflammatory and antioxidant activities due to its ability to scavenge free radicals and inhibit key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential application in the development of novel therapeutic agents for chronic inflammatory diseases.

In addition to its pharmacological applications, 4-Ethyl-7-Nitro-1,2,3,4-Tetrahydroquinoline has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent studies have explored its ability to act as a charge transport layer in organic photovoltaic cells (OPVs), demonstrating improved device efficiency when incorporated into such systems.

The environmental impact of 4-Ethyl-7-Nitro-1,2,3,4-Tetrahydroquinoline has also been a focus of recent research efforts. Studies on its biodegradation pathways reveal that under aerobic conditions, the compound undergoes rapid microbial degradation due to its nitro group being susceptible to enzymatic reduction. This characteristic makes it less persistent in the environment compared to other quinoline derivatives.

From an industrial perspective, the synthesis of 4-Ethyl-7-Nitro-1,2,3,4-Tetrahydroquinoline has been scaled up using green chemistry principles to minimize waste generation and energy consumption. The use of solvent-free reaction conditions and recyclable catalysts has significantly enhanced the sustainability of its production process.

In conclusion, 4-Ethyl-7-Nitro-1,2,Tetrahydroquinoline (CAS No. 2092461) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions aimed at unlocking its full potential in drug discovery and materials development.